1-[3-(4-Tert-butylphenyl)-2-methylpropyl]-3-methylpiperidine

• Molecular Formula: C20H33N
• Molecular Weight: 287.5 g/mol
• IUPAC Name: 1-[3-(4-tert-butylphenyl)-2-methylpropyl]-3-methylpiperidine
• InChI: InChI=1S/C20H33N/c1-16-7-6-12-21(14-16)15-17(2)13-18-8-10-19(11-9-18)20(3,4)5/h8-11,16-17H,6-7,12-15H2,1-5H3
• InChI Key: XFTNWYPVKXEQRD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(C)CC2=CC=C(C=C2)C(C)(C)C

Description

1-[3-(4-Tert-butylphenyl)-2-methylpropyl]-3-methylpiperidine is a useful research compound. Its molecular formula is C20H33N and its molecular weight is 287.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-[3-(p-tert.butyl-phenyl)-2-methyl-propyl]-3-methyl-piperidine, b.p. 116° C./0.02 Torr is prepared from 1-(2-methyl-3-phenyl-propyl)-3-methyl-piperidine and tert.butanol;

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

4.45 Kg. of 3-(p-tert.-butyl-phenyl)-2-methyl-propionaldehyde and 2.38 kg. of 3-methyl-piperidine are heated at reflux in 3.42 liters of toluene for 16 hours in a water-separator under nitrogen gasification until the water-cleavage has been completed. 197 G. of 5% palladium/carbon are added at room temperature under nitrogen gasification and the mixture is subsequently hydrogenated until the hydrogen uptake has been completed. The catalyst is then removed by filtration and the toluene evaporated in vacuo. By distillation of the residue, there is obtained pure 1-[3-(p-tert.-butyl-phenyl)-2-methyl-propyl]-3-methyl-piperidine, having a boiling point of 115°-117° C./0.02 Torr.